Cas no 50534-34-4 (4-Piperidinyl Phthalimide Hydrochloride)

• Product Name: 4-Piperidinyl Phthalimide Hydrochloride
• CAS No: 50534-34-4
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• MDL: MFCD22576372
• CID: 1035266
• PubChem ID: 21882560
• Update Time: 2025-08-04

4-Piperidinyl Phthalimide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-4-yl)isoindoline-1,3-dione hydrochloride
• 4-Piperidinyl Phthalimide hydrochloride
• 4-PIPERIDINYL PHTHALIMIDE HYDROCHLORIDE
• FT-0731272
• J-513826
• 50534-34-4
• AKOS016014424
• 4-(Piperidin-4-yl)isoindoline-1,3-dionehydrochloride
• SB66002
• 4-piperidin-4-ylisoindole-1,3-dione;hydrochloride
• 4-Piperidinyl Phthalimide Hydrochloride

• MDL： MFCD22576372
• Inchi： 1S/C13H14N2O2.ClH/c16-12-10-3-1-2-9(11(10)13(17)15-12)8-4-6-14-7-5-8;/h1-3,8,14H,4-7H2,(H,15,16,17);1H
• InChI Key： CYGJLHBAMGKNNJ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C(C(N1)=O)=CC=CC=2C1CCNCC1

Computed Properties

• Exact Mass: 266.08200
• Monoisotopic Mass: 266.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 49.41000
• LogP: 2.10330

4-Piperidinyl Phthalimide Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-Piperidinyl Phthalimide Hydrochloride

Introduction to 4-Piperidinyl Phthalimide Hydrochloride (CAS No. 50534-34-4) in Modern Chemical and Biomedical Research

4-Piperidinyl Phthalimide Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 50534-34-4, is a compound of significant interest in the realms of chemical biology and pharmaceutical innovation. This compound, characterized by its piperidinyl and phthalimide moieties, has garnered attention due to its versatile structural framework, which lends itself to diverse biological activities. The hydrochloride salt form enhances its solubility, making it a practical candidate for various biochemical assays and drug development pipelines.

The structural composition of 4-Piperidinyl Phthalimide Hydrochloride positions it as a potential scaffold for modulating multiple biological pathways. The piperidine ring, a common pharmacophore in medicinal chemistry, is known for its ability to interact with biological targets such as enzymes and receptors, often enhancing binding affinity and selectivity. In contrast, the phthalimide moiety is frequently incorporated into molecules designed to interact with specific proteins or to enhance metabolic stability. The combination of these two structural elements in 4-Piperidinyl Phthalimide Hydrochloride suggests a broad spectrum of potential applications.

Recent advancements in chemical biology have highlighted the utility of 4-Piperidinyl Phthalimide Hydrochloride in the development of novel therapeutic agents. For instance, studies have demonstrated its potential in inhibiting specific kinases involved in cancer progression. The phthalimide group, in particular, has been explored for its ability to chelate metal ions or to act as a hinge binder in protein-protein interactions. These properties make 4-Piperidinyl Phthalimide Hydrochloride a valuable tool for researchers seeking to develop targeted therapies.

Moreover, the piperidine ring in 4-Piperidinyl Phthalimide Hydrochloride offers opportunities for further chemical modification. Researchers have leveraged this scaffold to create derivatives with enhanced pharmacokinetic profiles or improved binding affinities. For example, modifications at the nitrogen atoms of the piperidine ring can alter the compound's solubility and bioavailability, while substitutions at other positions can fine-tune its interaction with biological targets. Such flexibility underscores the compound's significance as a building block in drug discovery.

In the context of preclinical research, 4-Piperidinyl Phthalimide Hydrochloride has been investigated for its potential role in neurodegenerative diseases. The phthalimide moiety is particularly relevant here, as it has been shown to interact with enzymes such as glutaryl-CoA dehydrogenase, which is implicated in conditions like glutaric aciduria type I. By modulating the activity of these enzymes, 4-Piperidinyl Phthalimide Hydrochloride may offer therapeutic benefits in neurological disorders. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

The synthesis of 4-Piperidinyl Phthalimide Hydrochloride involves well-established organic chemistry techniques, ensuring scalability and reproducibility. The process typically begins with the functionalization of phthalic anhydride or derivatives thereof, followed by reaction with piperidine derivatives under controlled conditions. The hydrochloride salt formation is then achieved through acidification, yielding a compound that is both stable and readily soluble in common solvents used in biomedical research.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding partners for 4-Piperidinyl Phthalimide Hydrochloride. These approaches leverage molecular docking algorithms to predict interactions between the compound and target proteins. Such computational studies not only accelerate the identification of lead compounds but also provide insights into their mechanisms of action. This integration of computational and experimental techniques underscores the interdisciplinary nature of modern drug discovery.

The safety profile of 4-Piperidinyl Phthalimide Hydrochloride has been assessed through various toxicological studies conducted both in vitro and in vivo. Preliminary results suggest that the compound exhibits moderate toxicity at high concentrations but remains relatively well-tolerated at therapeutic doses. Further research is ongoing to fully characterize its safety profile and to identify any potential long-term effects associated with chronic exposure.

Future directions for research involving 4-Piperidinyl Phthalimide Hydrochloride include exploring its potential as an adjuvant therapy alongside existing treatments for various diseases. Its dual functionality—interacting with both small molecules and biological macromolecules—makes it a promising candidate for combination therapies that could enhance therapeutic outcomes. Additionally, advances in synthetic methodologies may enable the creation of more sophisticated derivatives with tailored properties.

In conclusion,4-Piperidinyl Phthalimide Hydrochloridine (CAS No 50534-34-4) represents a compelling compound with significant potential in chemical biology and pharmaceutical research。 Its unique structural features、biological activities、and synthetic accessibility position it as a valuable asset for ongoing investigations。 As research continues，this compound is likely to play an increasingly important role in developing novel therapeutics that address unmet medical needs。